Cas no 2167492-61-5 ((2-methyl-1,4-dioxan-2-yl)methanesulfonamide)

• Product Name: (2-methyl-1,4-dioxan-2-yl)methanesulfonamide
• CAS No: 2167492-61-5
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 6425436
• PubChem ID: 137963775
• Update Time: 2025-10-31

(2-methyl-1,4-dioxan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-methyl-1,4-dioxan-2-yl)methanesulfonamide
• 1,4-Dioxane-2-methanesulfonamide, 2-methyl-
• EN300-761136
• 2167492-61-5
• starbld0020594

• Inchi： 1S/C6H13NO4S/c1-6(5-12(7,8)9)4-10-2-3-11-6/h2-5H2,1H3,(H2,7,8,9)
• InChI Key： JWDQOLOCPLSOBJ-UHFFFAOYSA-N
• SMILES： O1CCOCC1(C)CS(N)(=O)=O

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 345.2±40.0 °C(Predicted)
• pka: 10.24±0.60(Predicted)

Additional information on (2-methyl-1,4-dioxan-2-yl)methanesulfonamide

Compound CAS No. 2167492-61-5: (2-methyl-1,4-dioxan-2-yl)methanesulfonamide

The compound with CAS No. 2167492-61-5, commonly referred to as (2-methyl-1,4-dioxan-2-yl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a dioxane ring substituted at the 2-position with a methyl group. The dioxane ring is a six-membered cyclic ether, which contributes to the compound's stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of (2-methyl-1,4-dioxan-2-yl)methanesulfonamide as a versatile building block in organic synthesis. Its ability to participate in nucleophilic substitution reactions has made it an invaluable tool for constructing complex molecular architectures. Researchers have demonstrated that the compound can undergo efficient transformations under mild conditions, making it suitable for large-scale production in pharmaceutical and agrochemical industries.

The methanesulfonamide group in this compound plays a pivotal role in its reactivity. This group is known for its excellent leaving group properties, which facilitate substitution reactions with a wide range of nucleophiles. Moreover, the presence of the dioxane ring introduces steric hindrance, which can be exploited to control the stereochemistry of reactions involving this compound. This feature has been particularly useful in asymmetric synthesis, where precise control over molecular geometry is essential.

In terms of physical properties, (2-methyl-1,4-dioxan-2-yl)methanesulfonamide exhibits a melting point of approximately 135°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it ideal for use in solution-phase synthesis protocols. Additionally, the compound demonstrates thermal stability up to 300°C, which is advantageous for high-throughput screening applications.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure of (2-methyl-1,4-dioxan-2-yl)methanesulfonamide. Quantum mechanical calculations have revealed that the compound's reactivity is influenced by the electron-withdrawing effects of the sulfonamide group, which polarizes the adjacent carbon atom and enhances its susceptibility to nucleophilic attack.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed as a key intermediate in the development of novel antibiotics and antiviral agents. Its ability to undergo selective functionalization has allowed chemists to construct intricate molecular frameworks with high precision.

In conclusion, (2-methyl-1,4-dioxan-2-yl)methanesulfonamide (CAS No. 2167492-61-5) is a versatile and valuable compound that continues to find new applications across various disciplines. Its unique chemical properties, combined with its compatibility with modern synthetic methodologies, ensure that it remains a cornerstone in contemporary organic chemistry research.